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Compound of Interest

Compound Name: FFN102

Cat. No.: B560496

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the fluorescent false neurotransmitter (FFN)
FFN102 with other commonly used alternatives, including FFN511, FFN200, FFN246, and
ASP+. The information presented is supported by experimental data to aid in the selection of
the most appropriate tool for visualizing and quantifying monoaminergic neurotransmission.

Overview of Fluorescent False Neurotransmitters

Fluorescent false neurotransmitters (FFNs) are synthetic analogs of endogenous monoamine
neurotransmitters that are actively taken up and packaged into synaptic vesicles by the same
transporters as their natural counterparts. This allows for the direct visualization of processes
such as neurotransmitter uptake, vesicular loading, and exocytosis at the level of individual
synapses.

Comparative Data

The following tables summarize the key quantitative and qualitative parameters of FFN102 and
its alternatives.

Table 1: Transporter Specificity and Affinity
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Table 3: Qualitative Performance Comparison
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Signaling Pathways and Experimental Workflows
Signaling Pathway of FFN102 in a Dopaminergic Neuron
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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